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tetracenomycin D3 tetracenomycin D3 Tetracenomycin D3 is a tetracenomycin that is 1-methyl-6,11-dioxo-6,11-dihydrotetracene-2-carboxylic acid bearing four hydroxy substituents at positions 3, 8, 10 and 12. It is a tetracenomycin, a member of tetracenequinones, a hydroxy monocarboxylic acid and a member of phenols. It is a conjugate acid of a tetracenomycin D3(1-).
Brand Name: Vulcanchem
CAS No.: 117241-61-9
VCID: VC0046493
InChI: InChI=1S/C20H12O8/c1-6-13-7(3-11(22)14(6)20(27)28)2-9-16(18(13)25)19(26)15-10(17(9)24)4-8(21)5-12(15)23/h2-5,21-23,25H,1H3,(H,27,28)
SMILES: CC1=C(C(=CC2=CC3=C(C(=C12)O)C(=O)C4=C(C3=O)C=C(C=C4O)O)O)C(=O)O
Molecular Formula: C20H12O8
Molecular Weight: 380.3 g/mol

tetracenomycin D3

CAS No.: 117241-61-9

Main Products

VCID: VC0046493

Molecular Formula: C20H12O8

Molecular Weight: 380.3 g/mol

tetracenomycin D3 - 117241-61-9

CAS No. 117241-61-9
Product Name tetracenomycin D3
Molecular Formula C20H12O8
Molecular Weight 380.3 g/mol
IUPAC Name 3,8,10,12-tetrahydroxy-1-methyl-6,11-dioxotetracene-2-carboxylic acid
Standard InChI InChI=1S/C20H12O8/c1-6-13-7(3-11(22)14(6)20(27)28)2-9-16(18(13)25)19(26)15-10(17(9)24)4-8(21)5-12(15)23/h2-5,21-23,25H,1H3,(H,27,28)
Standard InChIKey OXCNORDLEQIUCT-UHFFFAOYSA-N
SMILES CC1=C(C(=CC2=CC3=C(C(=C12)O)C(=O)C4=C(C3=O)C=C(C=C4O)O)O)C(=O)O
Canonical SMILES CC1=C(C(=CC2=CC3=C(C(=C12)O)C(=O)C4=C(C3=O)C=C(C=C4O)O)O)C(=O)O
Description Tetracenomycin D3 is a tetracenomycin that is 1-methyl-6,11-dioxo-6,11-dihydrotetracene-2-carboxylic acid bearing four hydroxy substituents at positions 3, 8, 10 and 12. It is a tetracenomycin, a member of tetracenequinones, a hydroxy monocarboxylic acid and a member of phenols. It is a conjugate acid of a tetracenomycin D3(1-).
Synonyms tetracenomycin D
tetracenomycin D(3)
tetracenomycin D3
PubChem Compound 196730
Last Modified Nov 11 2021
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